Cas no 1361907-90-5 (3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol
• CAS No: 1361907-90-5
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4798920
• Update Time: 2025-10-20

3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H10Cl2N2O/c13-7-1-3-9(10(14)5-7)12-11(15)4-2-8(6-17)16-12/h1-5,17H,6,15H2
• InChI Key： FCODXGMELRLPGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(CO)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol

Comprehensive Overview of 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol (CAS No. 1361907-90-5)

The compound 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol (CAS No. 1361907-90-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with an amino group, a dichlorophenyl moiety, and a methanol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound’s dichlorophenyl group enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, its amino and methanol functionalities offer sites for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

The synthesis of CAS No. 1361907-90-5 typically involves multi-step reactions, including Pd-catalyzed cross-coupling and reductive amination. These methods align with the growing trend toward green chemistry, as researchers seek eco-friendly protocols to minimize waste. Given its structural complexity, analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol is gaining traction in the fine chemicals market. Suppliers often highlight its role in developing next-generation therapeutics, particularly for inflammatory diseases and cancer. Its relevance to AI-driven drug discovery platforms further amplifies its appeal, as machine learning models prioritize scaffolds with proven bioactivity.

Safety and regulatory compliance are paramount when handling this compound. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during lab-scale synthesis. Regulatory bodies like the FDA and EMA scrutinize such intermediates during drug approval processes, emphasizing the need for rigorous quality control.

In summary, 3-Amino-2-(2,4-dichlorophenyl)pyridine-6-methanol (CAS No. 1361907-90-5) represents a promising building block in modern chemistry. Its adaptability to structure-activity relationship (SAR) studies and alignment with sustainable synthesis trends position it as a valuable asset for researchers tackling global health and agricultural challenges.